Cas no 1396684-53-9 (N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide
• CAS No: 1396684-53-9
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• CID: 5364178
• Update Time: 2025-06-13

N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C13H10F3N3O2/c1-21-12-17-6-10(7-18-12)19-11(20)8-3-2-4-9(5-8)13(14,15)16/h2-7H,1H3,(H,19,20)
• InChI Key： BVTBSLJRHLNUMA-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide

Recent Advances in the Study of N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS: 1396684-53-9)

N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS: 1396684-53-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide has been investigated for its role in modulating specific biological pathways, particularly those involving kinase inhibition. Kinases are a critical target in oncology and inflammatory diseases, and the trifluoromethyl group in this compound is believed to enhance its binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of a specific kinase implicated in certain cancers, with IC50 values in the nanomolar range.

The synthesis of N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, emphasizing the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to yield and reproducibility.

In addition to its kinase inhibition properties, preliminary studies suggest that this compound may have applications in neurodegenerative diseases. Research published in ACS Chemical Neuroscience in early 2023 explored its potential to cross the blood-brain barrier (BBB) and modulate neuroinflammatory pathways. While these findings are still in the early stages, they open new avenues for further investigation.

Despite these promising developments, challenges remain. For instance, the metabolic stability and pharmacokinetic profile of N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide require further optimization to enhance its therapeutic potential. Recent in vivo studies have identified rapid clearance as a limitation, prompting researchers to explore prodrug strategies or structural modifications to improve bioavailability.

In conclusion, N-(2-methoxypyrimidin-5-yl)-3-(trifluoromethyl)benzamide (CAS: 1396684-53-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and a candidate for CNS-targeted therapies underscores its importance in contemporary research. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug design and combination therapies.